Cas no 1805466-23-2 (2,6-Bis(trifluoromethyl)-4-hydroxybenzyl chloride)

• Product Name: 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl chloride
• CAS No: 1805466-23-2
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 4962495
• Update Time: 2023-08-24

2,6-Bis(trifluoromethyl)-4-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl chloride

• Inchi： 1S/C9H5ClF6O/c10-3-5-6(8(11,12)13)1-4(17)2-7(5)9(14,15)16/h1-2,17H,3H2
• InChI Key： XKEBXRORCCEFRU-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2